Cas no 2137602-86-7 (rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine)

• Product Name: rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine
• CAS No: 2137602-86-7
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6165406
• PubChem ID: 165450850
• Update Time: 2025-05-18

rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-712642
• rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine
• 2137602-86-7

• Inchi： 1S/C13H25NO/c1-3-11(4-2)14-10-13-7-5-6-12(13)15-9-8-13/h11-12,14H,3-10H2,1-2H3/t12-,13-/m1/s1
• InChI Key： NBHYKKYULXJJQD-CHWSQXEVSA-N
• SMILES： O1CC[C@@]2(CNC(CC)CC)CCC[C@@H]12

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine

Professional Introduction to Rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine (CAS No. 2137602-86-7)

Rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2137602-86-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate stereochemistry of this molecule, characterized by the presence of multiple stereocenters, contributes to its potential as a lead compound in the development of novel therapeutic agents.

The molecular structure of Rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine consists of a cyclopent[b]furan core substituted with a pentan-3-yl amine moiety. This structural motif is reminiscent of natural products and bioactive scaffolds that have been extensively studied for their pharmacological properties. The presence of the (3aR,6aR) configuration indicates a high degree of stereochemical specificity, which is crucial for the biological activity of many pharmaceutical compounds. Such stereochemistry often influences binding interactions with biological targets, making it a key consideration in drug design.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) function. The cyclopent[b]furan scaffold is known to be present in several bioactive natural products and has been explored for its potential in treating neurological disorders. Studies have shown that derivatives of this scaffold can interact with various neurotransmitter receptors and ion channels, suggesting their utility in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The compound Rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine represents an important step in this direction, as it combines the cyclopent[b]furan core with an amine group that could enhance its pharmacological profile.

Furthermore, the pentan-3-yl group in the molecule adds another layer of complexity and potential functionality. This alkyl chain can influence both the solubility and metabolic stability of the compound, which are critical factors in drug development. By tuning the length and branching pattern of this group, researchers can modulate the pharmacokinetic properties of the molecule, thereby optimizing its bioavailability and duration of action. The combination of these structural elements makes Rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine a versatile scaffold for further derivatization and exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding sites and interactions between Rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-yl)amine and biological targets such as enzymes and receptors. By leveraging these computational methods, scientists can design more targeted experiments to validate these predictions and refine their understanding of the compound's mechanism of action.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry. However, recent developments in synthetic methodology have made it possible to construct these structures with high precision and yield. Techniques such as asymmetric hydrogenation and chiral auxiliaries have been particularly useful in establishing the desired stereochemical configuration at multiple stereocenters. These advances have not only facilitated the preparation of Rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(pentan-3-y l)amine but also provided new opportunities for exploring related analogs.

In addition to its potential as a lead compound for drug development, Rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan - 3a - yl)methyl}(pentan - 3 - yl)amine may also serve as a valuable tool for studying fundamental aspects of molecular recognition and receptor binding. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights into the principles governing ligand-receptor interactions. These insights are not only important for designing more effective drugs but also for advancing our understanding of biological processes at a fundamental level.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full pharmacological potential. Further studies are needed to evaluate its efficacy and safety profiles in preclinical models before moving on to human trials. Additionally, investigating derivatives of this molecule could uncover new therapeutic applications and enhance our understanding of its mechanism of action. As research continues to progress, it is likely that compounds like Rac-{[( 3 a R , 6 a R ) - hexahydro - 2 H - cyclopenta[ b ] furan - 3 a - yl ]methyl } ( pentan - 3 - yl ) amine will play an increasingly important role in addressing unmet medical needs.